Cas no 944900-78-1 (5-Formyl-1-methyl-1H-imidazole-2-carbonitrile)

• Product Name: 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile
• CAS No: 944900-78-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 2101724
• Update Time: 2025-06-28

5-Formyl-1-methyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-FORMYL-1-METHYL-1H-IMIDAZOLE-2-CARBONITRILE
• AB56944
• 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile

• Inchi： 1S/C6H5N3O/c1-9-5(4-10)3-8-6(9)2-7/h3-4H,1H3
• InChI Key： MJSCHMRRKXGSPD-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C#N)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: -0.2
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile

Comprehensive Overview of 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile (CAS No. 944900-78-1)

5-Formyl-1-methyl-1H-imidazole-2-carbonitrile (CAS No. 944900-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a formyl group and a nitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure, combining an imidazole core with reactive substituents, enables applications in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's imidazole-2-carbonitrile scaffold is increasingly studied due to its role in modulating protein-protein interactions, a hot topic in modern medicinal chemistry. Researchers are exploring its potential in designing small-molecule inhibitors for kinases and GPCRs, aligning with the growing demand for precision therapeutics. Recent publications highlight its utility in developing anticancer agents and antidiabetic compounds, addressing two of the most searched health concerns globally.

From a synthetic perspective, 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile serves as a key building block for multicomponent reactions (MCRs), a trending area in green chemistry. Its formyl group participates in condensation reactions, while the nitrile moiety offers opportunities for cyclization, meeting the pharmaceutical industry's need for atom-efficient methodologies. This aligns with the surge in searches for sustainable synthesis techniques and C-H activation strategies.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently queried by synthetic chemists. Stability studies under various pH conditions (a common concern for formyl-containing compounds) confirm its suitability for prodrug development, another trending research area. The electron-withdrawing nitrile group enhances its metabolic stability, a property highly valued in PK/PD optimization studies.

In material science, derivatives of 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile show promise for designing organic semiconductors and coordination polymers, responding to the booming interest in flexible electronics. Its ability to form metal-organic frameworks (MOFs) with transition metals is being investigated for gas storage applications, coinciding with increased searches for carbon capture materials.

Commercial availability of this compound has expanded due to demand from CROs and pharma innovators, with suppliers emphasizing GMP-grade synthesis protocols. This reflects the industry's focus on quality-by-design (QbD) principles, a frequently searched regulatory topic. Storage recommendations typically suggest anhydrous conditions to preserve the reactivity of its formyl group, a detail often queried by laboratory personnel.

Recent patent analyses reveal growing IP activity around imidazole-carbonitrile derivatives, particularly for JAK/STAT inhibitors and IDO1 modulators—areas with high clinical relevance. This correlates with search trends for immuno-oncology targets and autoimmune disease treatments. The compound's hydrogen bond acceptor/donor profile makes it valuable for fragment-based drug design (FBDD), another hot methodology in drug discovery.

Environmental fate studies indicate that 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile undergoes biodegradation via hydrolysis of its nitrile group, addressing growing concerns about API persistence in ecosystems. This aspect aligns with increasing searches for green chemistry metrics and environmental risk assessment protocols in chemical development.

In summary, 5-Formyl-1-methyl-1H-imidazole-2-carbonitrile (CAS No. 944900-78-1) represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its structural features respond to contemporary research needs while offering solutions to challenges in drug discovery and functional materials development—topics dominating scientific queries across academic and industrial spheres.